Cas no 89543-86-2 (1,4-Dioxane-2,3-dione, 5-ethenyl-)

• Product Name: 1,4-Dioxane-2,3-dione, 5-ethenyl-
• CAS No: 89543-86-2
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 597078
• PubChem ID: 13207352
• Update Time: 2025-04-19

1,4-Dioxane-2,3-dione, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2,3-dione, 5-ethenyl-
• 5-ethenyl-1,4-dioxane-2,3-dione
• DTXSID80527826
• SCHEMBL13392714
• 89543-86-2

• Inchi： 1S/C6H6O4/c1-2-4-3-9-5(7)6(8)10-4/h2,4H,1,3H2
• InChI Key： GDMODBGDGPZFKY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC1C=C)=O

Computed Properties

• Exact Mass: 142.02660867g/mol
• Monoisotopic Mass: 142.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes